Cas no 108221-59-6 (2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-)

2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy- structure
108221-59-6 structure
Product Name:2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-
CAS No:108221-59-6
MF:C10H8O5
MW:208.167523384094
CID:127862
PubChem ID:13704001
Update Time:2025-04-18

2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-
    • 2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-(9CI)
    • 4-phenylesculetin
    • 6,7-Dihydroxy-4-phenyl-2H
    • 6,7-dihydroxy-4-phenyl-chromen-2-one
    • 6,7-dihydroxy-4-phenyl-coumarin
    • 6,7-Dihydroxy-4-phenylcoumarin
    • 6,7-Dihydroxy-4-phenyl-cumarin
    • 6,7-dihydroxy-8-methoxy-coumarin
    • 6,7-Dihydroxy-8-methoxycoumarin
    • 6,7-Dihydroxy-8-methoxycumarin
    • 6,7-Dihydroxy-8-methoxy-cumarin
    • AC1NSZ6F
    • CBDivE_012029
    • CHEMBL1255818
    • nordalbergin
    • Oprea1_012343
    • 108221-59-6
    • 6,7-dihydroxy-8-methoxychromen-2-one
    • 6,7-Dihydroxy-8-methoxy-2H-chromen-2-one
    • Inchi: 1S/C10H8O5/c1-14-10-8(13)6(11)4-5-2-3-7(12)15-9(5)10/h2-4,11,13H,1H3
    • InChI Key: CNRQIGWFHQJJRO-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=C(C(=C(C1=2)OC)O)O)=O

Computed Properties

  • Exact Mass: 208.03714
  • Monoisotopic Mass: 208.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
  • LogP: 1.21280
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